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Compound of Interest

Compound Name: Hexyl butyrate

Cat. No.: B1222595 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of n-

hexyl butyrate. The information is presented to support research, development, and quality

control activities involving this compound.

Quantitative Data Summary
The physical properties of n-hexyl butyrate are summarized in the table below for easy

reference and comparison. These values have been compiled from various sources and

represent a range of reported data.
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Physical
Property

Value Units Conditions Citations

Molecular Weight 172.26 g/mol

172.27 g/mol [1]

Boiling Point 204 - 206 °C @ 760 mmHg [2]

205 °C

198 - 202 °C [1]

Melting Point -78 °C [3]

-95 °C [1]

Density 0.851 g/mL @ 25 °C

0.86 - 0.88 g/cm³ @ 20 °C [1]

0.865 g/cm³ @ 20 °C [4]

Refractive Index 1.417 n20/D

1.410 - 1.420 @ 20 °C [1]

1.415 - 1.419 n20/D [2]

Solubility in

Water
33.39 mg/L

@ 25 °C

(estimated)

Slightly soluble [1]

Insoluble

Solubility in

Organic Solvents
Soluble In alcohol

Miscible

With alcohols,

ethers, and most

organic solvents

[1]

Vapor Pressure 0.233 mmHg
@ 25 °C

(estimated)
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Flash Point >75 °C (closed cup) [1]

81 °C (closed cup) [4]

Experimental Protocols
The following sections detail the standard methodologies for determining the key physical

properties of liquid esters like n-hexyl butyrate.

2.1. Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure. For n-hexyl butyrate, a common method is distillation.[5]

Apparatus: A simple distillation apparatus is assembled, which includes a round-bottom flask,

a distillation head, a condenser, a receiving flask, and a thermometer.[6]

Procedure:

The n-hexyl butyrate sample is placed in the round-bottom flask along with a few boiling

chips to ensure smooth boiling.

The apparatus is assembled, ensuring all joints are secure. The thermometer bulb should

be positioned just below the side arm of the distillation head to accurately measure the

temperature of the vapor.[6]

The flask is heated gently.

As the liquid boils, the vapor rises, and when it reaches the condenser, it cools and

condenses back into a liquid, which is collected in the receiving flask.

The temperature is recorded when it stabilizes during the distillation process. This stable

temperature is the boiling point of the liquid.[7]

The atmospheric pressure should be recorded as the boiling point is pressure-dependent.

2.2. Determination of Melting Point
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Since n-hexyl butyrate is a liquid at room temperature with a very low melting point, this

property is determined using a cryostat or a specialized low-temperature apparatus. The

general principle involves cooling the substance until it solidifies and then gently warming it to

observe the temperature at which it melts.

Apparatus: A capillary tube, a low-temperature thermometer, and a cooling bath (e.g., a

Dewar flask with a cooling mixture like dry ice/acetone). A melting point apparatus with a

cooling block can also be used.[8]

Procedure:

A small amount of the n-hexyl butyrate sample is introduced into a capillary tube.

The capillary tube is attached to a low-temperature thermometer.

The assembly is placed in a cooling bath and cooled until the sample solidifies.

The bath is then allowed to warm up slowly.

The temperature at which the solid first begins to melt and the temperature at which the

last of the solid melts are recorded. This range is the melting point.[9] For a pure

substance, this range should be narrow.[10]

2.3. Determination of Density

The density of a liquid can be accurately determined using a pycnometer.[11]

Apparatus: A pycnometer (a glass flask with a specific volume), an analytical balance, and a

constant temperature water bath.[12]

Procedure:

The empty, clean, and dry pycnometer is weighed (m1).[13]

The pycnometer is filled with distilled water of a known density at a specific temperature

and weighed again (m2). The temperature of the water should be recorded.
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The volume of the pycnometer can be calculated using the mass of the water (m2 - m1)

and its known density.

The pycnometer is then emptied, dried, and filled with n-hexyl butyrate at the same

temperature and weighed (m3).[13]

The mass of the n-hexyl butyrate is (m3 - m1).

The density of the n-hexyl butyrate is calculated by dividing its mass by the volume of the

pycnometer.

2.4. Determination of Refractive Index

The refractive index of a liquid is a measure of how much the path of light is bent, or refracted,

when it enters the liquid. It is a characteristic property and is often used for identification and

purity assessment. The Abbe refractometer is a common instrument for this measurement.[14]

[15]

Apparatus: An Abbe refractometer and a constant temperature water bath to control the

temperature of the prisms.[16]

Procedure:

The refractometer is calibrated using a standard liquid with a known refractive index, such

as distilled water.

A few drops of the n-hexyl butyrate sample are placed on the surface of the lower prism.

[16]

The prisms are closed and the instrument is adjusted to bring the dividing line between the

light and dark fields into sharp focus.

The compensator is adjusted to remove any color fringe from the dividing line.

The dividing line is aligned with the crosshairs in the eyepiece.

The refractive index is read from the instrument's scale. The temperature should be

recorded as the refractive index is temperature-dependent.
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2.5. Determination of Solubility

The solubility of n-hexyl butyrate in various solvents can be determined qualitatively and

quantitatively.

Qualitative Determination:

A small amount of n-hexyl butyrate (e.g., 1 mL) is added to a test tube containing a

specific volume of the solvent (e.g., 3 mL of water or an organic solvent).

The mixture is agitated vigorously.

The mixture is observed to see if the n-hexyl butyrate dissolves completely (miscible),

forms a separate layer (immiscible), or partially dissolves.[17]

Quantitative Determination (e.g., in Water):

A saturated solution of n-hexyl butyrate in water is prepared by adding an excess of the

ester to a known volume of water in a sealed container.

The mixture is agitated at a constant temperature for a prolonged period to ensure

equilibrium is reached.

The undissolved ester is allowed to settle, and a known volume of the aqueous layer is

carefully removed.

The concentration of n-hexyl butyrate in the aqueous sample is determined using an

appropriate analytical technique, such as gas chromatography (GC) or high-performance

liquid chromatography (HPLC).

Experimental Workflow Visualization
The following diagram illustrates the logical workflow for the experimental determination of the

physical properties of n-hexyl butyrate.
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Experimental workflow for physical property determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. thinksrs.com [thinksrs.com]

2. chemimpex.com [chemimpex.com]

3. Hexyl butyrate | 2639-63-6 [chemicalbook.com]

4. Hexyl butyrate for synthesis 2639-63-6 [sigmaaldrich.com]

5. vernier.com [vernier.com]

6. jan.ucc.nau.edu [jan.ucc.nau.edu]

7. chem.libretexts.org [chem.libretexts.org]

8. cdn.juniata.edu [cdn.juniata.edu]

9. chem.ucalgary.ca [chem.ucalgary.ca]

10. SSERC | Melting point determination [sserc.org.uk]

11. fpharm.uniba.sk [fpharm.uniba.sk]

12. fpharm.uniba.sk [fpharm.uniba.sk]

13. scientificlabs.co.uk [scientificlabs.co.uk]

14. Abbe's Refractometer (Procedure) : Modern Physics Virtual Lab : Physical Sciences :
Amrita Vishwa Vidyapeetham Virtual Lab [vlab.amrita.edu]

15. wp.optics.arizona.edu [wp.optics.arizona.edu]

16. scribd.com [scribd.com]

17. scribd.com [scribd.com]

To cite this document: BenchChem. [An In-depth Technical Guide to the Physical Properties
of n-Hexyl Butyrate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1222595#physical-properties-of-n-hexyl-butyrate]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1222595?utm_src=pdf-custom-synthesis
https://www.thinksrs.com/downloads/pdfs/applicationnotes/MPProcedure.pdf
https://www.chemimpex.com/products/34370
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6270465.htm
https://www.sigmaaldrich.com/TW/zh/product/mm/814992
https://www.vernier.com/experiment/chem-o-3_determination-of-a-boiling-point/
https://jan.ucc.nau.edu/~jkn/235Manual
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://cdn.juniata.edu/documents/departments/sim/_Labs-and-Equipment/Chemistry/Physical-Properties/Procedural-Labs/Determination%20of%20Melting%20Points.doc
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.sserc.org.uk/resources/chemistry-resources/chemistry-skills/melting-point-determination/
https://www.fpharm.uniba.sk/fileadmin/faf/Pracoviska-subory/KFCHL/ENG/lectures/Physics/1.Density-pycnometer.pdf
https://www.fpharm.uniba.sk/fileadmin/faf/Pracoviska-subory/KFCHL/ENG/lectures/Physics/AP_3__DENSITY_PYCNOMETER_23.09.19_po_oprave.pdf
https://www.scientificlabs.co.uk/handlers/libraryFiles.ashx?filename=Manuals_D_DEN1014_C.pdf
https://vlab.amrita.edu/?sub=1&brch=195&sim=545&cnt=2
https://vlab.amrita.edu/?sub=1&brch=195&sim=545&cnt=2
https://wp.optics.arizona.edu/mnofziger/wp-content/uploads/sites/31/2016/05/OPTI202L-Lab10-OMD2.pdf
https://www.scribd.com/document/512444603/7-4-en
https://www.scribd.com/document/90352839/Practical-4
https://www.benchchem.com/product/b1222595#physical-properties-of-n-hexyl-butyrate
https://www.benchchem.com/product/b1222595#physical-properties-of-n-hexyl-butyrate
https://www.benchchem.com/product/b1222595#physical-properties-of-n-hexyl-butyrate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1222595?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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